6-Chloro-2-(ethylthio)-3-nitropyridine

• Molecular Formula: C7H7ClN2O2S
• Molecular Weight: 218.66 g/mol
• IUPAC Name: 6-chloro-2-ethylsulfanyl-3-nitropyridine
• InChI: InChI=1S/C7H7ClN2O2S/c1-2-13-7-5(10(11)12)3-4-6(8)9-7/h3-4H,2H2,1H3
• InChI Key: PELYPQROZDJCLU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CC(=N1)Cl)[N+](=O)[O-]

Description

6-Chloro-2-(ethylthio)-3-nitropyridine is a useful research compound. Its molecular formula is C7H7ClN2O2S and its molecular weight is 218.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-dichloro-3-nitropyridine (2.24 g, 11.6, 1.0 eq.) and EtSH (0.86 mL, 11.6 mmol, 1.0 eq.) in THF (60 mL) under nitrogen at 0° C. was added NaH (95%; 0.33 g, 13.1 mmol, 1.1 eq.). After 2.25 hr, the solution was concentrated in vacuo. The residue was dissolved in EtOAc and washed with water, saturated aqueous NaHCO3, water, and brine, dried over Na2SO4, filtered and concentrated in vacuo. Silica gel chromatography using hexanes:EtOAc (10:0.05) as eluent afforded 6-chloro-2-(ethylthio)-3-nitropyridine as a yellow solid (1.34 g, 53%).